Cas no 870448-66-1 (2-(Thiophen-2-yl)ethyl naphthalene-2-sulfonate)

2-(Thiophen-2-yl)ethyl naphthalene-2-sulfonate structure
870448-66-1 structure
Product Name:2-(Thiophen-2-yl)ethyl naphthalene-2-sulfonate
CAS No:870448-66-1
MF:C16H14O3S2
MW:318.410562038422
CID:2809733
PubChem ID:71405942
Update Time:2025-04-21

2-(Thiophen-2-yl)ethyl naphthalene-2-sulfonate Chemical and Physical Properties

Names and Identifiers

    • DTXSID00826565
    • 2-(Thiophen-2-yl)ethyl naphthalene-2-sulfonate
    • 870448-66-1
    • Inchi: 1S/C16H14O3S2/c17-21(18,19-10-9-15-6-3-11-20-15)16-8-7-13-4-1-2-5-14(13)12-16/h1-8,11-12H,9-10H2
    • InChI Key: MGQWQGDCRROEGN-UHFFFAOYSA-N
    • SMILES: S(C1C=CC2C=CC=CC=2C=1)(=O)(=O)OCCC1=CC=CS1

Computed Properties

  • Exact Mass: 318.03843665Da
  • Monoisotopic Mass: 318.03843665Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 429
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 80Ų
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